Computational Generation and Conformational Analysis of Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone
Computational Generation and Conformational Analysis of Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone
Target Audience: Computational Chemists, Cheminformatics Researchers, and Drug Development Professionals Molecule CAS Registry Number: 898779-97-0[1]
Introduction & Molecular Identity
In modern cheminformatics and structure-based drug design, the accurate translation of a 1D molecular string into a biologically relevant 3D conformation is a critical prerequisite for downstream applications such as molecular docking, pharmacophore mapping, and quantitative structure-activity relationship (QSAR) modeling.
This technical guide dissects the computational workflow for Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone . Structurally, this molecule features a central carbonyl core flanked by a constrained cyclobutyl ring and a highly flexible 2-(3,4-dimethylphenyl)ethyl side chain. The interplay between the rigid ring system and the rotatable aliphatic linker necessitates a rigorous approach to conformational sampling and energy minimization.
1D Representation: SMILES String Syntax and Canonicalization
The Simplified Molecular Input Line Entry System (SMILES) is the industry standard for representing molecular structures as machine-processable strings[2]. The SMILES string for Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone is:
O=C(C1CCC1)CCc1ccc(C)c(C)c1
Causality Behind the SMILES Syntax
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The Carbonyl Core (O=C) : Acts as the anchor point of the molecule.
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The Cyclobutyl Ring ((C1CCC1)) : The parentheses indicate a branching point directly attached to the carbonyl carbon. The 1 designates the ring-closure bonds.
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The Aliphatic Linker (CC) : Represents the ethyl chain connecting the ketone to the aromatic system.
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The Aromatic System (c1ccc(C)c(C)c1) : Lowercase letters denote aromaticity. The (C) branches represent the two methyl groups at the 3 and 4 positions of the phenyl ring.
To ensure uniqueness across databases, cheminformatics toolkits like RDKit generate canonical SMILES. This is achieved using a modified version of the Morgan algorithm, which assigns unique and consistent numbering to each atom[3]. The algorithm traverses the molecular graph deterministically, utilizing built-in heuristics to prioritize ring atoms over sidechains, thereby preventing overly complicated string generations[3].
From 1D to 3D: Conformational Search and Energy Minimization
Converting a SMILES string into a 3D structure is not a simple coordinate mapping; it is a complex optimization problem. The workflow relies on a multi-tiered approach: Distance Geometry, Classical Force Fields, and Quantum Mechanical refinement.
Distance Geometry Embedding
RDKit generates initial 3D conformers using a distance geometry algorithm[4]. The system calculates a distance bounds matrix based on the molecule's connection table, smooths it using a triangle-bounds algorithm, and embeds the resulting matrix into 3D space[4].
Crucial Step: Before embedding, explicit hydrogen atoms must be added to the molecular graph. By default, RDKit suppresses hydrogens, but they are strictly required to enforce realistic steric boundaries and prevent unphysical atomic overlaps during the 3D embedding phase[4].
Force Field Minimization (MMFF94)
The crude coordinates generated by distance geometry often contain high-energy steric clashes. To resolve this, the Merck Molecular Force Field (MMFF94) is applied. MMFF94 is the prevalent energy minimization function used to adjust bond lengths, angles, and torsions, yielding a stable local minimum conformation[5].
Quantum Mechanical Refinement (DFT)
While MMFF94 efficiently resolves steric clashes, statistical analyses reveal that classical force fields (like MMFF94, UFF, and GAFF) show unconditionally poor energy and rank correlation with high-level Density Functional Theory (DFT) calculations[6]. Therefore, in rigorous drug development pipelines, MMFF94 is utilized merely as a pre-optimization step. The resulting geometry is subsequently subjected to DFT minimization (e.g., B3LYP/6-31G*) to accurately map the true global minimum of the conformational energy landscape[7].
Workflow Visualization
Fig 1: Computational workflow from 1D SMILES to 3D DFT-optimized molecular structure.
Self-Validating Experimental Protocol: 3D Structure Generation
The following Python methodology utilizes RDKit to execute the 3D generation pipeline[8]. As a self-validating system, the protocol includes explicit programmatic checks to ensure mathematical convergence and force-field compatibility before proceeding to the next step.
Physicochemical Data Presentation
Understanding the baseline physicochemical properties of Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone is essential for configuring the implicit solvent models during 3D energy minimization. The data below summarizes the key descriptors[9].
| Property | Value | Computational & Experimental Significance |
| Molecular Weight | 216.32 g/mol | Falls well within Lipinski’s Rule of 5, indicating favorable oral bioavailability potential. |
| XLogP3-AA | 3.6 | High lipophilicity; suggests strong hydrophobic interactions within target binding pockets. |
| Topological Polar Surface Area (TPSA) | 17.1 Ų | Low polar surface area ensures excellent theoretical cell membrane permeability. |
| Rotatable Bonds | 4 | Moderate flexibility; requires thorough conformational sampling during 3D embedding to capture the global minimum. |
| Exact Mass | 216.1514 Da | Critical reference value for High-Resolution Mass Spectrometry (HRMS) validation. |
References
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Title : Getting Started with the RDKit in Python Source : rdkit.org URL :[Link]
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Title : Predicting Molecular Energy using Force-Field Optimized Geometries and Atomic Vector Representations Learned from Improved Deep Tensor Neural Network Source : nih.gov URL :[Link]
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Title : Visualizing Molecular Structure From SMILES Using RDKit Source : medium.com URL :[Link]
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Title : The Effect of Energy Minimization on The Molecular Docking of Acetone-Based Oxindole Derivatives Source : scispace.com URL : [Link]
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Title : A Sobering Assessment of Small-Molecule Force Field Methods for Low Energy Conformer Predictions Source : arxiv.org URL : [Link]
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Title : Randomized SMILES strings improve the quality of molecular generative models Source : nih.gov URL : [Link]
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Title : Model molecular SMILES data with Amazon Neptune and RDKit Source : amazon.com URL : [Link]
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